10-Oxiranyl-4-estrene-3,17-dione
10-Oxiranyl-4-estrene-3,17-dione
Brand Name:
Vulcanchem
CAS No.:
108180-14-9
VCID:
VC20772367
InChI:
InChI=1S/C20H26O3/c1-19-8-7-16-14(15(19)4-5-17(19)22)3-2-12-10-13(21)6-9-20(12,16)18-11-23-18/h10,14-16,18H,2-9,11H2,1H3/t14-,15-,16-,18+,19-,20?/m0/s1
SMILES:
CC12CCC3C(C1CCC2=O)CCC4=CC(=O)CCC34C5CO5
Molecular Formula:
C20H26O3
Molecular Weight:
314.4 g/mol
10-Oxiranyl-4-estrene-3,17-dione
CAS No.: 108180-14-9
Cat. No.: VC20772367
Molecular Formula: C20H26O3
Molecular Weight: 314.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 108180-14-9 |
|---|---|
| Molecular Formula | C20H26O3 |
| Molecular Weight | 314.4 g/mol |
| IUPAC Name | (8R,9S,13S,14S)-13-methyl-10-[(2S)-oxiran-2-yl]-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,17-dione |
| Standard InChI | InChI=1S/C20H26O3/c1-19-8-7-16-14(15(19)4-5-17(19)22)3-2-12-10-13(21)6-9-20(12,16)18-11-23-18/h10,14-16,18H,2-9,11H2,1H3/t14-,15-,16-,18+,19-,20?/m0/s1 |
| Standard InChI Key | JJEROASYJCSDIU-PGYXPUGXSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CCC4=CC(=O)CCC34[C@@H]5CO5 |
| SMILES | CC12CCC3C(C1CCC2=O)CCC4=CC(=O)CCC34C5CO5 |
| Canonical SMILES | CC12CCC3C(C1CCC2=O)CCC4=CC(=O)CCC34C5CO5 |
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